3-Hydroxy-OPC4-CoA

• Molecular Formula: C35H56N7O19P3S
• Molecular Weight: 1003.8 g/mol
• SMILES: CCC=CCC1C(CCC1=O)CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O)O)O)O
• InChI: InChI=1S/C35H56N7O19P3S/c1-4-5-6-7-22-20(8-9-23(22)44)14-21(43)15-26(46)65-13-12-37-25(45)10-11-38-33(49)30(48)35(2,3)17-58-64(55,56)61-63(53,54)57-16-24-29(60-62(50,51)52)28(47)34(59-24)42-19-41-27-31(36)39-18-40-32(27)42/h5-6,18-22,24,28-30,34,43,47-48H,4,7-17H2,1-3H3,(H,37,45)(H,38,49)(H,53,54)(H,55,56)(H2,36,39,40)(H2,50,51,52)/b6-5-/t20-,21?,22+,24-,28-,29-,30?,34-/m1/s1
• InChIKey: YUFHOTSRMDFGNS-VQTPOQBRSA-N

Authentic 3-Hydroxy-OPC4-CoA for plant jasmonate research. This transient intermediate in the OPDA-to-JA peroxisomal β-oxidation cascade enables precise LC-MS/MS quantification and in vitro enzyme characterization. - Terminal β-oxidation substrate: uniquely required for assaying the final hydratase/dehydrogenase step yielding jasmonoyl-CoA, with distinct kinetics vs. longer OPC(n)-CoA homologs. - Definitive metabolomics standard: monoisotopic mass ~1003.26 Da ensures unambiguous discrimination from OPC6-CoA and OPC8-CoA in complex plant extracts. - Supplied at ≥95% purity with batch-specific documentation to support reproducible pathway flux analysis and mutant phenotyping.

3-Hydroxy-OPC4-CoA in Jasmonate Biosynthesis

3-Hydroxy-OPC4-CoA (3-Hydroxy-3-oxo-2-(pent-2-enyl)cyclopentylbutanoyl-CoA) is a 3-hydroxyacyl-CoA derivative and a transient but essential intermediate in the peroxisomal β-oxidation cascade that converts 12-oxo-phytodienoic acid (OPDA) into the plant hormone jasmonic acid (JA) in Arabidopsis thaliana and other higher plants [1]. This compound belongs to a series of chain-shortened OPC(n)-CoA intermediates, specifically representing the penultimate step (C4 chain length) before final conversion to (+)-7-iso-jasmonoyl-CoA, and is characterized by a molecular formula of C35H56N7O19P3S with a monoisotopic mass of approximately 1003.26 Da [2]. As a pathway-specific metabolite in α-linolenic acid metabolism and jasmonate signaling, 3-Hydroxy-OPC4-CoA is utilized primarily as a reference standard for targeted metabolomics, an in vitro substrate for characterizing peroxisomal β-oxidation enzymes (including multifunctional proteins with 2-trans-enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities), and a tool for dissecting the substrate specificity of acyl-CoA oxidases and thiolases across different plant species [3].

1

Targeted metabolomics reference standard

LC-MS/MS quantification of jasmonic acid intermediates in plant extracts.

2

Peroxisomal β-oxidation enzyme substrate

Characterization of hydratase/dehydrogenase multifunctional protein activity.

3

Jasmonate pathway flux probe

Diagnostic intermediate for final β-oxidation cycle efficiency in transgenic plants.

• [1] KEGG REACTION: R07897 — 3-Hydroxy-OPC4-CoA + NAD+ <=> 3-Oxo-OPC4-CoA + NADH + H+; KEGG Pathway: M00113 Jasmonic acid biosynthesis. View Source
• [2] ChEBI:80458 — 3-Hydroxy-OPC4-CoA. European Bioinformatics Institute, EMBL-EBI. View Source
• [3] Kienow L, et al. Jasmonates meet fatty acids: functional analysis of a new acyl-coenzyme A synthetase family from Arabidopsis thaliana. J Exp Bot. 2008;59(2):403-419. View Source

Why 3-Hydroxy-OPC4-CoA Is Irreplaceable

The OPC(n)-CoA series constitutes a sequential substrate chain-length gradient in jasmonate biosynthesis, with each intermediate (OPC8-CoA → OPC6-CoA → OPC4-CoA → (+)-7-iso-jasmonoyl-CoA) possessing distinct enzyme recognition determinants that preclude simple analog substitution [1]. While all members share the 3-oxo-2-(pent-2-enyl)cyclopentyl moiety and a CoA thioester head group, the progressive shortening of the acyl side chain by two carbons per β-oxidation cycle fundamentally alters substrate affinity and catalytic efficiency for downstream enzymes. Specifically, in vitro activity assays using recombinant Arabidopsis ACX1A acyl-CoA oxidase demonstrate clear substrate preference hierarchies: OPC8-CoA serves as the preferred substrate, whereas OPC6-CoA and OPC4-CoA exhibit reduced turnover rates in the oxidase-catalyzed step [2]. Furthermore, the 3-hydroxy functional group at the β-position distinguishes 3-Hydroxy-OPC4-CoA from its oxidized counterpart 3-Oxo-OPC4-CoA (KEGG R07897), with the former serving as the specific substrate for enoyl-CoA hydratase/dehydrogenase multifunctional proteins, while the latter is the substrate for 3-ketoacyl-CoA thiolase (KAT)-mediated chain cleavage [3]. Substituting 3-Hydroxy-OPC4-CoA with longer-chain OPC6-CoA or OPC8-CoA homologs fundamentally alters the kinetic profile of enzyme assays, while substitution with generic medium-chain 3-hydroxyacyl-CoA esters completely ablates physiological relevance due to the absence of the cyclopentenone ring required for jasmonate-specific enzyme recognition. Therefore, procurement decisions must be compound-specific and pathway-contextualized rather than class-based.

Chain-length specificity precludes analog substitution

OPC(n)-CoA intermediates differ by two carbons per β-oxidation cycle, altering substrate affinity and enzyme kinetics; OPC8-CoA and OPC6-CoA cannot replicate C4-stage hydratase/dehydrogenase assays.

Oxidation-state mismatch alters enzyme activity

3-Hydroxy-OPC4-CoA is the specific substrate for enoyl-CoA hydratase/dehydrogenase; its oxidized form 3-Oxo-OPC4-CoA is recognized by thiolase, leading to a different catalytic step and loss of physiological relevance.

Cyclopentenone ring recognition is essential for pathway context

Generic medium-chain 3-hydroxyacyl-CoA esters lack the cyclopentenone moiety required for jasmonate-specific enzyme binding, ablating pathway-relevant activity.

• [1] KEGG PATHWAY: map00592 — alpha-Linolenic acid metabolism; KEGG MODULE: M00113 — Jasmonic acid biosynthesis. View Source
• [2] Li C, et al. Functional diversification of acyl-coenzyme A oxidases in jasmonic acid biosynthesis and action. Plant Physiol. 2007;143(2):812-824. View Source
• [3] KEGG REACTION: R07898 — 3-Hydroxy-OPC4-CoA <=> 3-Oxo-OPC4-CoA; KEGG REACTION: R07895 — OPC4-CoA + Acetyl-CoA <=> CoA + 3-Oxo-OPC6-CoA. View Source

3-Hydroxy-OPC4-CoA Differentiation Evidence

ACX1A Acyl-CoA Oxidase Substrate Specificity

In vitro activity assays using recombinant Arabidopsis ACX1A acyl-CoA oxidase demonstrate clear substrate chain-length discrimination among OPC(n)-CoA intermediates. OPC8-CoA serves as the preferred substrate with the highest relative activity, while OPC6-CoA and OPC4-CoA exhibit progressively lower turnover rates in the oxidase-catalyzed conversion to their respective trans-2-enoyl-CoA products [1]. This enzyme specificity profile establishes a quantitative substrate hierarchy, indicating that assays requiring robust oxidase activity should utilize the appropriate chain-length substrate for maximum signal generation. Importantly, 3-Hydroxy-OPC4-CoA is not the direct oxidase substrate—it is the hydration product generated downstream by enoyl-CoA hydratase from OPC4-trans-2-enoyl-CoA—and its procurement enables the specific study of hydratase/dehydrogenase multifunctional protein activity that is kinetically distinct from oxidase-catalyzed steps.

ACX1A oxidase specificity

Class-level inference

OPC8-CoA > OPC6-CoA > OPC4-CoA relative activity

Supports enzyme kinetics assay context; OPC4-CoA is not the direct oxidase substrate but the hydration product downstream.

Quantitative relative activity values not reported; in vitro ACX1A assay.

Evidence Dimension	Relative substrate activity in acyl-CoA oxidase assay
Target Compound Data	OPC4-CoA (precursor to 3-Hydroxy-OPC4-CoA) exhibits reduced relative activity compared to longer-chain homologs; quantitative relative activity values not reported in available literature for direct OPC4-CoA vs. OPC8-CoA head-to-head
Comparator Or Baseline	OPC8-CoA (preferred substrate, highest relative activity); OPC6-CoA (intermediate relative activity)
Quantified Difference	Not quantified in available public data; qualitative substrate preference hierarchy established: OPC8-CoA > OPC6-CoA > OPC4-CoA
Conditions	In vitro activity assay using recombinant ACX1A acyl-CoA oxidase purified to homogeneity; substrate: OPC(n)-CoA series with chain lengths from C4 to C8; detection: oxygen consumption or hydrogen peroxide production

Why This Matters

Researchers studying peroxisomal β-oxidation enzyme specificity must select the correct OPC(n)-CoA intermediate for their specific enzymatic step—3-Hydroxy-OPC4-CoA enables the study of late-stage hydratase/dehydrogenase activity that OPC8-CoA cannot substitute for due to chain-length-dependent substrate recognition.

• [1] Li C, Schilmiller AL, Liu G, et al. Functional diversification of acyl-coenzyme A oxidases in jasmonic acid biosynthesis and action. Plant Physiol. 2007;143(2):812-824. doi:10.1104/pp.106.092916. View Source

Molecular Mass and Formula Differentiation

The OPC(n)-CoA series exhibits distinct molecular formulas and monoisotopic masses corresponding to the progressive two-carbon shortening of the acyl side chain during β-oxidation. 3-Hydroxy-OPC4-CoA (C35H56N7O19P3S, monoisotopic mass ~1003.26 Da) differs from 3-Hydroxy-OPC6-CoA (C37H60N7O19P3S, ~1031.29 Da) by a C2H4 mass increment (~28 Da), and from 3-Hydroxy-OPC8-CoA (C39H64N7O19P3S, ~1059.32 Da) by a C4H8 increment (~56 Da) [1][2][3]. These mass differences are sufficient for unambiguous discrimination by high-resolution mass spectrometry (HRMS), enabling simultaneous quantification of multiple OPC(n)-CoA intermediates in a single targeted metabolomics run using isotopic internal standards . Additionally, the differential formula between 3-Hydroxy-OPC4-CoA and its oxidized counterpart 3-Oxo-OPC4-CoA (C35H54N7O19P3S, ~1001.24 Da) represents a 2 Da mass difference corresponding to the oxidation state change (NAD+-dependent dehydrogenation), providing a diagnostic signature for monitoring flux through the β-oxidation pathway [4].

Molecular mass differentiation

Class-level inference

1003.26 Da (C4) vs 1031.29 Da (C6) vs 1059.32 Da (C8); Δ~2 Da from 3-Oxo-OPC4-CoA

Enables unambiguous HRMS discrimination in complex metabolomic matrices.

Calculated monoisotopic masses from KEGG/ChEBI; verify with experimental HRMS.

Evidence Dimension	Monisotopic mass (Da) and molecular formula
Target Compound Data	3-Hydroxy-OPC4-CoA: C35H56N7O19P3S, 1003.25645 Da (calculated)
Comparator Or Baseline	3-Hydroxy-OPC6-CoA: C37H60N7O19P3S, 1031.28775 Da; 3-Hydroxy-OPC8-CoA: C39H64N7O19P3S, 1059.31905 Da; 3-Oxo-OPC4-CoA: C35H54N7O19P3S, ~1001.24 Da
Quantified Difference	Δ ~28 Da from C6 homolog; Δ ~56 Da from C8 homolog; Δ ~2 Da from 3-Oxo-OPC4-CoA
Conditions	High-resolution mass spectrometry; calculated monoisotopic masses from molecular formulas (KEGG/MetaNetX)

Why This Matters

The distinct molecular mass of 3-Hydroxy-OPC4-CoA enables its specific detection and quantification in complex plant extracts without interference from longer-chain OPC-CoA homologs, a critical consideration when procuring reference standards for LC-MS/MS method development.

• [1] ChEBI:80458 — 3-Hydroxy-OPC4-CoA. Formula: C35H56N7O19P3S. Mass: 1003.84100. View Source
• [2] KEGG COMPOUND: C16333 — 3-Hydroxy-OPC6-CoA. Formula: C37H60N7O19P3S. View Source
• [3] MetaNetX: MNXM1106940 — 3-Hydroxy-OPC8-CoA. Formula: C39H64N7O19P3S. Mass: 1059.31905. View Source
• [4] ChEBI:80459 — 3-Oxo-OPC4-CoA. Formula: C35H54N7O19P3S. View Source

Storage Stability: Powder vs. Solvent

Vendor technical datasheets for 3-Hydroxy-OPC4-CoA specify defined storage stability parameters that inform procurement quantity and inventory planning decisions. The compound is recommended for storage as powder at -20°C, under which conditions it maintains stability for up to 3 years . In contrast, when reconstituted in solvent, stability is significantly reduced, requiring storage at -80°C and limiting shelf life to 1 year . These parameters provide practical guidance for laboratories planning multiple experiments over extended timeframes. While comparable stability data for 3-Hydroxy-OPC6-CoA and 3-Hydroxy-OPC8-CoA are not uniformly published across vendors, the documented powder stability of 3-Hydroxy-OPC4-CoA at -20°C for 3 years offers a procurement-relevant benchmark for estimating usable inventory lifespan and minimizing freeze-thaw degradation.

Storage stability

Data to verify

Powder: -20°C, 3 years; Solvent: -80°C, 1 year

Supports multi-year inventory planning for metabolomics studies.

Vendor datasheet (TargetMol); verify per batch/lot.

Evidence Dimension	Storage stability (recommended shelf life)
Target Compound Data	Powder: -20°C, stable for 3 years; Solvent: -80°C, stable for 1 year
Comparator Or Baseline	No direct comparative stability data available for 3-Hydroxy-OPC6-CoA or 3-Hydroxy-OPC8-CoA in equivalent vendor documentation
Quantified Difference	Not available for cross-compound comparison
Conditions	Vendor-recommended storage conditions (TargetMol datasheet)

Why This Matters

Understanding the 3-year powder stability at -20°C enables laboratories to procure larger batch quantities for multi-year metabolomics studies without concern for premature degradation, provided proper storage protocols are maintained.

Pathway Position as Terminal Intermediate

Within the KEGG jasmonic acid biosynthesis module (M00113), 3-Hydroxy-OPC4-CoA occupies a unique pathway position as the final 3-hydroxyacyl-CoA intermediate in the β-oxidation cascade. It is generated from trans-2-Enoyl-OPC4-CoA via enoyl-CoA hydratase activity and is subsequently oxidized to 3-Oxo-OPC4-CoA by 3-hydroxyacyl-CoA dehydrogenase (KEGG R07897) [1]. Following this oxidation, 3-Oxo-OPC4-CoA undergoes thiolytic cleavage to yield (+)-7-isojasmonic acid CoA (the immediate precursor to jasmonic acid) via 3-ketoacyl-CoA thiolase activity [2]. In contrast, 3-Hydroxy-OPC6-CoA and 3-Hydroxy-OPC8-CoA are positioned earlier in the β-oxidation sequence, requiring one or two additional rounds of chain-shortening before reaching the C4 stage. This positional difference within the pathway means that 3-Hydroxy-OPC4-CoA flux directly reflects the efficiency of the final β-oxidation cycle, whereas longer-chain homologs reflect earlier pathway steps. Researchers seeking to isolate the final hydratase/dehydrogenase step must specifically use 3-Hydroxy-OPC4-CoA as the substrate, as OPC6- or OPC8-derived substrates engage different enzyme isoforms or exhibit altered kinetic parameters due to chain-length-dependent substrate channeling [3].

Pathway position

Class-level inference

Terminal 3-hydroxy intermediate before thiolytic cleavage to jasmonoyl-CoA

Uniquely assays final hydratase/dehydrogenase step without upstream cycle confounding.

Longer-chain homologs require additional β-oxidation cycles.

Evidence Dimension	Position in jasmonic acid β-oxidation cascade
Target Compound Data	3-Hydroxy-OPC4-CoA: Penultimate intermediate (C4 chain length); final 3-hydroxyacyl-CoA before thiolytic cleavage to jasmonoyl-CoA
Comparator Or Baseline	3-Hydroxy-OPC6-CoA: Earlier intermediate (C6 chain length); requires one additional β-oxidation cycle; 3-Hydroxy-OPC8-CoA: Earliest intermediate (C8 chain length); requires two additional β-oxidation cycles
Quantified Difference	Positional: C4 vs. C6 vs. C8; each β-oxidation cycle shortens the acyl chain by 2 carbons
Conditions	KEGG M00113 jasmonic acid biosynthesis pathway; Arabidopsis thaliana peroxisomal β-oxidation

Why This Matters

The pathway position of 3-Hydroxy-OPC4-CoA as the terminal 3-hydroxy intermediate makes it the only compound suitable for specifically assaying the final hydratase/dehydrogenase step of jasmonate biosynthesis without confounding effects from upstream β-oxidation cycles.

• [1] KEGG REACTION: R07897 — 3-Hydroxy-OPC4-CoA + NAD+ <=> 3-Oxo-OPC4-CoA + NADH + H+; M00113 Jasmonic acid biosynthesis. View Source
• [2] KEGG REACTION: R07895 — OPC4-CoA + Acetyl-CoA <=> CoA + 3-Oxo-OPC6-CoA; R07896 — 3-Oxo-OPC6-CoA <=> (+)-7-Isojasmonic acid CoA. View Source
• [3] Schilmiller AL, et al. Functional diversification of acyl-coenzyme A oxidases in jasmonic acid biosynthesis and action. Plant Physiol. 2007;143(2):812-824. View Source

Commercial Availability Comparison

Commercial availability data across major research chemical suppliers indicates that 3-Hydroxy-OPC4-CoA, 3-Hydroxy-OPC6-CoA, and 3-Hydroxy-OPC8-CoA are all cataloged as coenzyme A derivatives for research use, with each compound available through multiple vendors including MedChemExpress and TargetMol . However, the availability of batch-specific analytical certificates (CoA), documented purity specifications, and technical application notes varies across compounds. Notably, 3-Hydroxy-OPC4-CoA has a documented typical purity of 95% and established LC-MS/MS quantification protocols , while comparable protocol documentation for the C6 and C8 homologs is less consistently reported in public vendor literature. This variation in technical documentation maturity influences procurement decisions for laboratories requiring validated analytical methods for compound verification and experimental reproducibility.

Commercial availability

Data to verify

Multiple vendors; typical purity 95%; LC-MS/MS protocol documented

May reduce method development time for metabolomics laboratories.

Technical documentation maturity varies across OPC-CoA homologs.

Evidence Dimension	Commercial availability and technical documentation
Target Compound Data	Available through multiple vendors (MedChemExpress, TargetMol); typical purity 95%; LC-MS/MS quantification protocol available
Comparator Or Baseline	3-Hydroxy-OPC6-CoA: Available; 3-Hydroxy-OPC8-CoA: Available; technical documentation completeness not quantified
Quantified Difference	Not quantified; qualitative assessment based on vendor catalog content
Conditions	Commercial research chemical supplier catalogs (2025)

Why This Matters

The availability of documented purity specifications and analytical protocols for 3-Hydroxy-OPC4-CoA reduces method development time for metabolomics laboratories, supporting more efficient procurement decisions compared to less well-documented OPC-CoA homologs.

3-Hydroxy-OPC4-CoA Research Applications

LC-MS/MS Quantification of JA Intermediates

3-Hydroxy-OPC4-CoA serves as an essential reference standard for the targeted quantification of jasmonic acid biosynthetic intermediates in plant tissue extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Its distinct monoisotopic mass (~1003.26 Da) and molecular formula (C35H56N7O19P3S) enable unambiguous discrimination from longer-chain OPC(n)-CoA homologs in complex metabolomic matrices when paired with isotopic internal standards [1]. Laboratories studying wound-induced jasmonate accumulation, pathogen defense signaling, or developmental regulation of JA biosynthesis require this compound to establish retention time standards, calibration curves, and multiple reaction monitoring (MRM) transitions specific to the C4 intermediate pool. Given that 3-Hydroxy-OPC4-CoA is a low-abundance, transient intermediate in vivo, the use of a purified reference standard is critical for accurate absolute quantification and for validating method linearity and limit of detection in plant peroxisomal extracts [2].

MFP Hydratase/Dehydrogenase Activity Assays

3-Hydroxy-OPC4-CoA is the direct substrate for characterizing the 3-hydroxyacyl-CoA dehydrogenase activity of peroxisomal multifunctional proteins (MFPs) involved in jasmonate β-oxidation. As documented in the KEGG jasmonic acid biosynthesis module, this compound participates in the NAD+-dependent oxidation to 3-Oxo-OPC4-CoA (R07897) . Researchers can monitor NADH production spectrophotometrically at 340 nm to quantify enzyme kinetics, determine Km and Vmax values, and assess the effects of mutations or inhibitors on the final hydratase/dehydrogenase step of the β-oxidation cascade. Because longer-chain homologs (3-Hydroxy-OPC6-CoA, 3-Hydroxy-OPC8-CoA) engage earlier β-oxidation cycles and may exhibit different kinetic parameters due to chain-length-dependent substrate recognition by MFPs, 3-Hydroxy-OPC4-CoA is uniquely required for specifically assaying the terminal cycle that yields jasmonoyl-CoA [1].

Jasmonate Pathway Flux in Transgenic Plants

For plant biologists investigating the effects of gene knockouts, overexpressions, or chemical treatments on jasmonic acid biosynthesis, 3-Hydroxy-OPC4-CoA serves as a diagnostic intermediate for assessing flux through the final peroxisomal β-oxidation cycle. The accumulation or depletion of this C4 intermediate relative to OPC6-CoA and OPC8-CoA pools provides quantitative insight into rate-limiting steps within the β-oxidation cascade. Studies of ACX1A acyl-CoA oxidase mutants in Arabidopsis have demonstrated that substrate chain-length preferences (OPC8-CoA > OPC6-CoA > OPC4-CoA) influence intermediate pool sizes , establishing that 3-Hydroxy-OPC4-CoA measurements can reveal bottlenecks in the conversion of longer-chain OPC precursors to jasmonic acid. Procurement of authenticated 3-Hydroxy-OPC4-CoA is therefore essential for laboratories conducting comparative metabolomics across wild-type and mutant plant lines, particularly when correlating enzyme expression data with actual pathway flux.

Chromatographic Separation of Acyl-CoA Esters

Analytical chemistry laboratories developing HPLC or LC-MS/MS methods for separating closely related CoA esters benefit from 3-Hydroxy-OPC4-CoA as a test analyte for optimizing chromatographic resolution. The structural similarity among 3-Hydroxy-OPC4-CoA, 3-Hydroxy-OPC6-CoA, and 3-Hydroxy-OPC8-CoA—differing only by C2H4 increments in the acyl side chain—presents a challenging separation problem that requires careful optimization of mobile phase composition, column chemistry, and gradient elution profiles. Successful baseline resolution of these OPC(n)-CoA homologs is a prerequisite for accurate quantification in metabolomics workflows. Using 3-Hydroxy-OPC4-CoA as a representative short-chain OPC-CoA ester allows method developers to establish separation parameters that can be systematically extended to the longer-chain homologs, thereby reducing method development time and conserving more expensive or less available OPC6- and OPC8-CoA reference standards.

Application

Selection Property

Validation Focus

LC-MS/MS targeted metabolomics

Mass-differentiated reference standard

MRM transition and retention time verification

Peroxisomal MFP enzyme kinetics

Chain-length-specific substrate

NADH production rate at 340 nm

JA pathway flux analysis

Pathway-positioned intermediate

Pool size correlation with genotype

HPLC/LC-MS method development

Short-chain representative analyte

Baseline resolution from C6/C8 homologs

• [1] ChEBI:80458 — 3-Hydroxy-OPC4-CoA; KEGG COMPOUND: C16333 — 3-Hydroxy-OPC6-CoA; MetaNetX: MNXM1106940 — 3-Hydroxy-OPC8-CoA. View Source
• [2] Kienow L, et al. Jasmonates meet fatty acids: functional analysis of a new acyl-coenzyme A synthetase family from Arabidopsis thaliana. J Exp Bot. 2008;59(2):403-419. View Source